4-benzyl-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxomorpholine-3-carboxamide

• IUPAC Name: 4-benzyl-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxomorpholine-3-carboxamide
• InChI: InChI=1S/C19H16ClF3N2O3/c20-14-7-6-13(19(21,22)23)8-15(14)24-18(27)16-10-28-11-17(26)25(16)9-12-4-2-1-3-5-12/h1-8,16H,9-11H2,(H,24,27)
• InChI Key: WUFYZWYFKZZDMS-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C19H16ClF3N2O3
• Molecular Weight: 412.8 g/mol

Description

The compound “4-benzyl-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxomorpholine-3-carboxamide” is a complex organic molecule. It contains a benzyl group, a chloro-trifluoromethylphenyl group, and a 5-oxomorpholine-3-carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 5-oxomorpholine-3-carboxamide group and the attachment of the benzyl and chloro-trifluoromethylphenyl groups. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. The benzyl, chloro-trifluoromethylphenyl, and 5-oxomorpholine-3-carboxamide groups would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. Reactions at the benzylic position are very important for synthesis problems. The compound could potentially undergo a variety of reactions, including free radical bromination, nucleophilic substitution, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

As with any chemical compound, handling “4-benzyl-N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxomorpholine-3-carboxamide” would require appropriate safety precautions. The compound could potentially be hazardous if not handled correctly.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.